Cas no 2229032-79-3 (O-2-(3-fluoro-4-nitrophenyl)propan-2-ylhydroxylamine)

• Product Name: O-2-(3-fluoro-4-nitrophenyl)propan-2-ylhydroxylamine
• CAS No: 2229032-79-3
• MF: C₉H₁₁FN₂O₃
• MW: 214.193645715714
• CID: 6428600
• PubChem ID: 165751486
• Update Time: 2025-08-03

O-2-(3-fluoro-4-nitrophenyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-fluoro-4-nitrophenyl)propan-2-ylhydroxylamine
• O-[2-(3-fluoro-4-nitrophenyl)propan-2-yl]hydroxylamine
• EN300-1805330
• 2229032-79-3

• Inchi： 1S/C9H11FN2O3/c1-9(2,15-11)6-3-4-8(12(13)14)7(10)5-6/h3-5H,11H2,1-2H3
• InChI Key： RLIIKHTUQCSKPL-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C)(C)ON)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.07537038g/mol
• Monoisotopic Mass: 214.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.1Ų

Additional information on O-2-(3-fluoro-4-nitrophenyl)propan-2-ylhydroxylamine

Recent Advances in the Study of O-2-(3-fluoro-4-nitrophenyl)propan-2-ylhydroxylamine (CAS: 2229032-79-3)

O-2-(3-fluoro-4-nitrophenyl)propan-2-ylhydroxylamine (CAS: 2229032-79-3) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique hydroxylamine and fluoronitrophenyl functional groups, has shown promising potential in various therapeutic applications, including antimicrobial and anticancer activities. The following research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

Recent studies have highlighted the synthetic pathways for O-2-(3-fluoro-4-nitrophenyl)propan-2-ylhydroxylamine, emphasizing its efficient production through multi-step organic reactions involving fluoronitrophenyl precursors. Researchers have optimized the reaction conditions to achieve high yields and purity, which are critical for further pharmacological evaluations. The compound's structural features, particularly the presence of the hydroxylamine moiety, are believed to contribute to its bioactivity, enabling interactions with various biological targets.

In vitro and in vivo studies have demonstrated the compound's potent antimicrobial properties against a range of drug-resistant bacterial strains. Mechanistic investigations suggest that O-2-(3-fluoro-4-nitrophenyl)propan-2-ylhydroxylamine disrupts bacterial cell wall synthesis and inhibits key enzymatic processes, leading to bacterial cell death. These findings position the compound as a potential candidate for the development of new antibiotics, especially in the face of rising antimicrobial resistance.

Additionally, preliminary research has explored the anticancer potential of O-2-(3-fluoro-4-nitrophenyl)propan-2-ylhydroxylamine. The compound has exhibited cytotoxic effects on several cancer cell lines, with a notable selectivity towards tumor cells over normal cells. Further studies are underway to elucidate the underlying molecular mechanisms, including its potential role in inducing apoptosis and inhibiting angiogenesis. These insights could pave the way for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of O-2-(3-fluoro-4-nitrophenyl)propan-2-ylhydroxylamine. Issues such as pharmacokinetics, bioavailability, and potential toxicity need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and bring this compound closer to therapeutic application.

In conclusion, O-2-(3-fluoro-4-nitrophenyl)propan-2-ylhydroxylamine (CAS: 2229032-79-3) represents a promising avenue for drug discovery, with significant potential in addressing unmet medical needs in infectious diseases and oncology. Continued research and development efforts will be crucial to fully unlock its therapeutic benefits and ensure its safe and effective use in clinical settings.